4-[3-(4-pyridinyl)-1-azetidinyl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine

• IUPAC Name: 4-(3-pyridin-4-ylazetidin-1-yl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C15H16N4/c1-2-13-14(3-1)17-10-18-15(13)19-8-12(9-19)11-4-6-16-7-5-11/h4-7,10,12H,1-3,8-9H2
• InChI Key: HGSDRHGEKUNITI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=CN=C2N3CC(C3)C4=CC=NC=C4
• Molecular Formula: C15H16N4
• Molecular Weight: 252.31 g/mol

Description

The compound “4-[3-(4-pyridinyl)-1-azetidinyl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine” belongs to a class of compounds known as pyrimidine and its fused derivatives. These compounds have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many of these derivatives have shown promising anticancer activity.

Synthesis Analysis

The synthesis of these compounds often involves the use of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The specific synthesis process for “this compound” is not available in the retrieved papers.

Molecular Structure Analysis

The molecular structure of these compounds often includes a pyrimidine ring and its fused derivatives including pyrazolo[3,4-d]pyrimidine, pyrido[2,3-d]pyrimidine, quinazoline, and furo[2,3-d]pyrimidine compounds. The specific molecular structure of “this compound” is not available in the retrieved papers.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism. The specific chemical reactions involving “this compound” are not available in the retrieved papers.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds often contribute to their diverse biological potential. The specific physical and chemical properties of “this compound” are not available in the retrieved papers.

Mechanism of Action

The mechanism of action of these compounds often involves inhibiting protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism. The specific mechanism of action of “4-[3-(4-pyridinyl)-1-azetidinyl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine” is not available in the retrieved papers.

Future Directions

The future directions for these compounds often involve the development of novel pyrimidines with higher selectivity as anticancer agents. The specific future directions for “4-[3-(4-pyridinyl)-1-azetidinyl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine” are not available in the retrieved papers.